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Compound of Interest

Compound Name: 1-Benzylpyrrolidin-3-amine

Cat. No.: B101318 Get Quote

Introduction
1-Benzylpyrrolidin-3-amine, identified by CAS number 18471-40-4, is a pivotal heterocyclic

building block in modern medicinal chemistry and drug discovery. Structurally, it features a

pyrrolidine ring, a primary amine at the 3-position, and an N-benzyl group. This unique

combination of a chiral center, a nucleophilic primary amine, and a bulky, modifiable aromatic

group makes it an exceptionally versatile scaffold for the synthesis of complex, biologically

active molecules.[1] The pyrrolidine moiety is a privileged structure found in numerous FDA-

approved drugs, valued for its ability to introduce three-dimensional complexity and favorable

physicochemical properties into drug candidates.[2][3]

This guide provides a comprehensive technical overview for researchers, scientists, and drug

development professionals, detailing the compound's properties, strategic synthetic routes,

analytical characterization, key applications, and essential safety protocols.
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IUPAC: 1-benzylpyrrolidin-3-amine
CAS: 18471-40-4

Formula: C₁₁H₁₆N₂

1-Benzylpyrrolidin-3-one
+ NH₄OAc

Imine Formation
(Solvent: Methanol)

Reduction
(Reagent: NaBH₃CN)

Aqueous Workup
(Base, e.g., NaOH)

Extraction
(Solvent: e.g., DCM)

Purification
(Column Chromatography) 1-Benzylpyrrolidin-3-amine
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Functionalization at Primary Amine Scaffold Modification

1-Benzylpyrrolidin-3-amine
Scaffold

Amide Formation
(R-COCl)

Sulfonamide Formation
(R-SO₂Cl)

Secondary Amine Formation
(R-CHO, NaBH(OAc)₃)

Urea/Thiourea Formation
(R-NCO)

N-Debenzylation
(H₂, Pd/C)

→ 3-Aminopyrrolidine

Diverse Library of
Bioactive Candidates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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